83506-93-8(2-Amino-4,5-difluorobenzoic acid),D4063

2-Amino-4,5-difluorobenzoic acid Properties

Names and Identifiers

- 2-Amino-4,5-difluorobenzoic acid
- 4,5-Difluoroanthranilic Acid
- 2-amino-4,5-difluoro-benzoic acid
- 2-AMINO-4,5-DIFLUOROBENZOIC ACID PURUM
- 3,4-difluoroanthranilic acid
- 5-difluorobenzoic acid
- Benzoic acid, 2-amino-4,5-difluoro-
- Benzoicacid, 2-amino-4,5-difluoro-
- PubChem4675
- 4,5-Difluoroantranilic acid
- KSC448A3L
- 4,5-difluoro anthranilic acid
- DGOZIZVTANAGCA-UHFFFAOYSA-N
- 4,5-difluoro-2-aminobenzoic acid
- 2-amino-4,5-difluoro benzoic acid
- 2-amino-4,
- 2-Amino-4,5-difluorobenzoic Acid
- 2-Amino-4,5-difluorobenzoic acid (ACI)
- FT-0641905
- 4,5-Difluoroanthranilic acid, 97%
- D4063
- EN300-65895
- AC-3213
- SCHEMBL222733
- Boc-ONb?
- MFCD00077509
- A15363
- SY004952
- DTXSID60352890
- CS-W002329
- 83506-93-8
- AKOS005064043
- Z362758702
- F0001-2131
- 2-amino-4, 5-difluorobenzoic acid
- AM20060270
- CX1067
- BS-3943
- 2A45DFBA
- DTXCID70303954
- DB-020406
- STL102637
- +Expand
- MDL： MFCD00077509
- InChIKey： DGOZIZVTANAGCA-UHFFFAOYSA-N
- Inchi： 1S/C7H5F2NO2/c8-4-1-3(7(11)12)6(10)2-5(4)9/h1-2H,10H2,(H,11,12)
- SMILES： O=C(C1C(N)=CC(F)=C(F)C=1)O
- BRN： 2834162

Computed Properties

Exact Mass: 173.02900
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 173.029
Heavy Atom Count: 12
Complexity: 188
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Tautomer Count: 4
Surface Charge: 0
Topological Polar Surface Area: 63.3

Experimental Properties

LogP: 1.82640
PSA: 63.32000
Refractive Index: 1.578
Boiling Point: 326.8±42.0 °C at 760 mmHg
Melting Point: 180°C(lit.)
Flash Point: 151.4℃
Color/Form: White to Yellow Solid
Solubility: Not determined
Density: 1.536

2-Amino-4,5-difluorobenzoic acid Security Information

Symbol: GHS07
WGK Germany：3
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：Store at room temperature
Risk Phrases： 36/37/38
Signal Word：Warning
HazardClass：IRRITANT

2-Amino-4,5-difluorobenzoic acid Customs Data

HS CODE：2922499990
Customs Data：

China Customs Code:
2922499990

Overview:

2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

2-Amino-4,5-difluorobenzoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003GV2-1g	2-Amino-4,5-difluorobenzoic acid	83506-93-8	97%	1g	$4.00	2024-04-21
A2B Chem LLC	AB61022-1g	2-Amino-4,5-difluorobenzoic acid	83506-93-8	97%	1g	$4.00	2024-04-19
abcr	AB180957-5 g	2-Amino-4,5-difluorobenzoic acid, 97%; .	83506-93-8	97%	5 g	€81.90	2023-07-20
Apollo Scientific	PC10504-10g	2-Amino-4,5-difluorobenzoic acid	83506-93-8	97%	10g	£20.00	2024-08-02
AstaTech	CX1067-25/G	2-AMINO-4,5-DIFLUORO-BENZOIC ACID	83506-93-8	97%	25g	$47	2023-09-15
Crysdot LLC	CD12026800-100g	2-Amino-4,5-difluorobenzoic acid	83506-93-8	97%	100g	$197	2024-07-24
Enamine	EN300-65895-0.05g	2-amino-4,5-difluorobenzoic acid	83506-93-8	95%	0.05g	$19.0	2023-04-20
Fluorochem	037147-1g	2-Amino-4,5-difluorobenzoic acid	83506-93-8	97%	1g	￡10.00	2022-03-01
Life Chemicals	F0001-2131-0.25g	2-amino-4,5-difluorobenzoic acid	83506-93-8	95%+	0.25g	$18.0	2023-11-21
Matrix Scientific	012523-5g	2-Amino-4,5-difluorobenzoic acid, 97%	83506-93-8	97%	5g	$24.00	2023-09-11

2-Amino-4,5-difluorobenzoic acid Synthesis

Synthetic Circuit 1

774-47-0

83506-93-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; rt
1.2 Reagents: Hydrogen peroxide Solvents: Water ; 20 min, < 45 °C; 2 h, 50 - 55 °C; 55 °C → 15 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4.5, 15 - 20 °C

Reference

Aryne approach towards 2,3-difluoro-10-(1H-1,2,3-triazol-1-yl)pyrido[1,2-a]indoles

Kopchuk, Dmitry S.; et al, Mendeleev Communications, 2015, 25(1), 13-14

Synthetic Circuit 2

774-47-0

83506-93-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Hydrogen peroxide Solvents: Water ; 35 - 45 °C; 1 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7.5, rt; 1 h, pH 3, rt

Reference

Synthesis of elinogrel

Yuan, Qiu-hui; et al, Zhongguo Yaowu Huaxue Zazhi, 2012, 22(4), 286-289

Synthetic Circuit 3

18959-30-3

83506-93-8

Reaction Conditions

Reference

Synthesis of 2-bromo-4,5-difluorobenzoic acid

Braish, Tamim F.; et al, Synthetic Communications, 1992, 22(21), 3067-74

Synthetic Circuit 4

142679-34-3

7803-49-8

83506-93-8

Reaction Conditions

1.1 Reagents: Tosyl chloride , Sodium hydroxide Solvents: Water

Reference

Synthesis of 2-bromo-4,5-difluorobenzoic acid

Braish, Tamim F.; et al, Synthetic Communications, 1992, 22(21), 3067-74

Synthetic Circuit 5

83506-93-8

Reaction Conditions

1.1 Reagents: Diisopropylcarbodiimide , 4-(Dimethylamino)pyridine Solvents: Dimethylformamide , Dichloromethane ; 2 h, rt

Reference

Parallel synthesis and in vitro activity of novel anthranilic hydroxamate-based inhibitors of the prostaglandin H2 synthase peroxidase activity

Lee, Jean; et al, Organic & Biomolecular Chemistry, 2005, 3(20), 3678-3685

Synthetic Circuit 6

370-55-8

83506-93-8

Reaction Conditions

1.1 Reagents: Hydrochloric acid ; 1.5 h, rt → 90 °C; 90 °C → rt
1.2 Reagents: Water ; cooled
2.1 Reagents: Sodium hydroxide , Hydrogen peroxide Solvents: Water ; 35 - 45 °C; 1 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7.5, rt; 1 h, pH 3, rt

Reference

Synthesis of elinogrel

Yuan, Qiu-hui; et al, Zhongguo Yaowu Huaxue Zazhi, 2012, 22(4), 286-289

Synthetic Circuit 7

302-17-0

3863-11-4

83506-93-8

Reaction Conditions

1.1 Reagents: Sodium sulfate Solvents: Water
1.2 Reagents: Hydrochloric acid Solvents: Water
1.3 Reagents: Hydroxyamine hydrochloride Solvents: Water ; 20 - 30 min, reflux
2.1 Reagents: Hydrochloric acid ; 1.5 h, rt → 90 °C; 90 °C → rt
2.2 Reagents: Water ; cooled
3.1 Reagents: Sodium hydroxide , Hydrogen peroxide Solvents: Water ; 35 - 45 °C; 1 h, rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7.5, rt; 1 h, pH 3, rt

Reference

Synthesis of elinogrel

Yuan, Qiu-hui; et al, Zhongguo Yaowu Huaxue Zazhi, 2012, 22(4), 286-289

2-Amino-4,5-difluorobenzoic acid Raw materials

2-Amino-4,5-difluorobenzoic acid Preparation Products

2-Amino-4,5-difluorobenzoic acid (83506-93-8)

2-Amino-4,5-difluorobenzoic acid Suppliers

J&K Scientific

Audited Supplier

(CAS:83506-93-8)

MR./MRS.:ZHAI XIAN SHENG

Phone:18210857532

Email:xiangyang.zhai@jk-sci.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:83506-93-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:83506-93-8)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

2-Amino-4,5-difluorobenzoic acid Related Literature

1. Studies on the interactions of 5-R-3-(2-pyridyl)-1,2,4-triazines with arynes: inverse demand aza-Diels–Alder reaction versus aryne-mediated domino process

Dmitry S. Kopchuk,Igor L. Nikonov,Albert F. Khasanov,Kousik Giri,Sougata Santra,Igor S. Kovalev,Emiliya V. Nosova,Sravya Gundala,Padmavathi Venkatapuram,Grigory V. Zyryanov,Adinath Majee,Oleg N. Chupakhin Org. Biomol. Chem. 2018 16 5119
2. Unprecedented gas separation performance of a difluoro-functionalized triptycene-based ladder PIM membrane at low temperature

Xiaohua Ma,Zhiyang Zhu,Wenxiong Shi,Wenhui Ji,Jianxin Li,Yingge Wang,Ingo Pinnau J. Mater. Chem. A 2021 9 5404
3. Stabilization of organic field-effect transistors by tert-butyl groups in dibenzotetrathiafulvalene derivatives

Junki Nagakubo,Minoru Ashizawa,Tadashi Kawamoto,Akihiko Tanioka,Takehiko Mori Phys. Chem. Chem. Phys. 2011 13 14370
4. Evaluation of novel Griess-reagent candidates for nitrite sensing in aqueous media identified via molecular fingerprint searching

Linda Váradi,Michael Breedon,Fiona F. Chen,Adrian Trinchi,Ivan S. Cole,Gang Wei RSC Adv. 2019 9 3994

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

Cas no 83506-93-8 (2-Amino-4,5-difluorobenzoic acid)

2-Amino-4,5-difluorobenzoic acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-Amino-4,5-difluorobenzoic acid Security Information

2-Amino-4,5-difluorobenzoic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

2-Amino-4,5-difluorobenzoic acid Price

2-Amino-4,5-difluorobenzoic acid Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

2-Amino-4,5-difluorobenzoic acid Raw materials

2-Amino-4,5-difluorobenzoic acid Preparation Products

2-Amino-4,5-difluorobenzoic acid Suppliers

2-Amino-4,5-difluorobenzoic acid Related Literature

Related Categories

83506-93-8 (2-Amino-4,5-difluorobenzoic acid) Related Products